Cas no 371221-70-4 (N-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 371221-70-4
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5474739
• Update Time: 2025-10-29

N-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-6-oxo-1H-pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1,6-dihydro-6-oxo-N-(phenylmethyl)-
• N-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C12H11N3O2/c16-11-7-6-10(14-15-11)12(17)13-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,17)(H,15,16)
• InChI Key： OJNKLANNSWKJRS-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2)=O)=NNC(=O)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 10.27±0.40(Predicted)

Additional information on N-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 371221-70-4): Properties, Applications, and Research Insights

N-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 371221-70-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique pyridazine core structure. This heterocyclic scaffold is increasingly explored for its potential in drug discovery, particularly in modulating enzyme activity and protein-protein interactions. The compound's benzyl and carboxamide functional groups enhance its bioavailability, making it a candidate for optimizing lead molecules in medicinal chemistry.

Recent studies highlight the role of dihydropyridazine derivatives like CAS 371221-70-4 in addressing challenges such as antibiotic resistance and chronic inflammation. Researchers are investigating its hydrogen-bonding capacity and electrophilic reactivity, which are critical for designing inhibitors targeting specific metabolic pathways. The compound's 6-oxo-1,6-dihydropyridazine moiety has shown promise in computational docking studies, suggesting affinity for kinase domains—a hotspot in oncology drug development.

From a synthetic chemistry perspective, N-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxamide exemplifies advancements in green chemistry methodologies. Modern protocols emphasize solvent-free condensation or microwave-assisted synthesis to improve yield while reducing environmental impact—an alignment with the global push for sustainable chemical production. Analytical techniques like LC-MS and NMR are essential for characterizing this compound's purity, especially given its potential as a building block in multi-step syntheses.

The agrochemical sector also explores CAS 371221-70-4 for developing next-generation plant growth regulators. Its structural similarity to natural pyridazine alkaloids may offer eco-friendly alternatives to conventional pesticides, addressing consumer demand for low-residue crop protection solutions. Patent analyses reveal growing IP activity around related structures, underscoring commercial viability.

For researchers sourcing this compound, key considerations include storage stability (recommended at -20°C under inert atmosphere) and compatibility with common coupling reagents. Suppliers often provide technical data sheets detailing solubility profiles (DMSO >50 mg/mL) and chromatographic retention times—critical for assay standardization. As interest in fragment-based drug design grows, CAS 371221-70-4 serves as a valuable molecular fragment for constructing pharmacophores with improved ADMET properties.

Emerging applications in bioconjugation chemistry further expand the utility of this compound. Its carboxamide group can be selectively modified to create probes for studying biological systems, aligning with trends in chemical biology and diagnostic reagent development. Recent publications demonstrate its use in creating fluorescent tags for real-time monitoring of enzymatic processes.

Quality control remains paramount when working with CAS 371221-70-4. Reputable manufacturers employ HPLC-UV (>98% purity) and elemental analysis for batch certification. Researchers are advised to verify spectral data (IR: 1680 cm^-1 C=O stretch; ¹H NMR: δ 4.55 ppm benzyl CH₂) against literature values to ensure compound identity—a best practice highlighted in recent ACS guidelines for synthetic intermediates.

Future directions may explore the compound's chiral derivatives for asymmetric catalysis or its incorporation into metal-organic frameworks (MOFs) for specialized separation processes. The ongoing elucidation of its structure-activity relationships continues to inspire innovations across multiple scientific disciplines, from materials science to precision medicine.